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Compound of Interest

Compound Name: Cmi-392

Cat. No.: B1669265

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical structure and
currently available properties of the small molecule Cmi-392. The document is intended for
researchers, scientists, and professionals in the field of drug development who may be
interested in the characteristics of this compound. It is important to note that while the chemical
identity of Cmi-392 is established, public domain information regarding its biological activity,
mechanism of action, and associated experimental data is not available at the time of this
publication.

Chemical Structure and Properties

Cmi-392 is a complex organic molecule with the systematic IUPAC name 3-[[2-[2-(4-
chlorophenyl)sulfanylethoxy]-3-methoxy-5-[(2R,5R)-5-(3,4,5-trimethoxyphenyl)oxolan-2-
yllphenyllmethyl]-1-hydroxy-1-methylurea. Its chemical structure is characterized by multiple
aromatic rings, ether linkages, a sulfanyl group, and a hydroxyurea moiety.

Chemical Identifiers
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Property Value

Molecular Formula C31H37CIN20sS

3-[[2-[2-(4-chlorophenyl)sulfanylethoxy]-3-
methoxy-5-[(2R,5R)-5-(3,4,5-
trimethoxyphenyl)oxolan-2-ylJphenyl]methyl]-1-

IUPAC Name

hydroxy-1-methylurea

CN(C(=0)NCC1=C(C(=CC(=C1)[C@H]2CC--
INVALID-LINK--
C3=CC(=C(C(=C3)OC)OC)OC)OC)OCCSC4=C
C=C(C=C4)CI)O

SMILES

InChl Key LZVBMKDVEPGGFK-JWQCQUIFSA-N

Physicochemical Properties

Property Value

Monoisotopic Mass 632.1959 g/mol

Biological Activity and Mechanism of Action

As of the date of this guide, there is no publicly available information, including research
articles, patents, or conference proceedings, that describes the biological activity or mechanism
of action of Cmi-392. Screening results, target identification, and signaling pathway
involvement have not been reported in the public domain.

Experimental Data

Due to the absence of published research on Cmi-392, there is no quantitative data such as
ICso0 values, binding affinities, or pharmacokinetic parameters to present.

Experimental Protocols

Detailed methodologies for key experiments cannot be provided as no experimental studies
involving Cmi-392 have been publicly disclosed.
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Signaling Pathways and Experimental Workflows

Visual diagrams of signaling pathways or experimental workflows involving Cmi-392 cannot be
generated as the underlying data is not available.

Conclusion

Cmi-392 is a chemically defined small molecule with a known structure. However, its role in
biological systems, potential therapeutic applications, and the experimental basis for any such
activities remain uncharacterized in the public scientific literature. This guide serves to
consolidate the available chemical information on Cmi-392 and to highlight the current
knowledge gap regarding its biological properties. Further research and publication are
required to elucidate the pharmacological profile of this compound.

« To cite this document: BenchChem. [An In-depth Technical Guide to the Chemical
Compound Cmi-392]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1669265#cmi-392-chemical-structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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